Impurites Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.
VCID | Product Name | CAS No. | MF |
---|---|---|---|
VC0195340 | 2-(3-Formyl-4-(2-methylpropoxy)phenyl)-4-methyl-5-thiazolecarboxylic acid | 144060-62-8 | C16H17NO4S |
VC0195439 | Cloperastine hydrochloride | 14984-68-0 | C20H25Cl2NO |
VC0195332 | Phosphorodiamidic acid, N,N-bis(2-chloroethyl)-, compd. with cyclohexanamine (1:1) | 1566-15-0 | C10H24N3Cl2O2P |
VC0195356 | 2,5-Dimethylene-3,6-diketopiperazine | 15996-22-2 | C6H6N2O2 |
VC0195358 | Ethyl 2-(3-cyano-4-isobutoxyphenyl)-4-methyl-5-thiazolecarboxylate | 160844-75-7 | C18H20N2O3S |
VC0195351 | Ethyl 2-(3-formyl-4-isobutoxyphenyl)-4-methylthiazole-5-carboxylate | 161798-03-4 | C18H21NO4S |
VC0195289 | Fipronil carboxamide | 205650-69-7 | C12H6Cl2F6N4O2S |
VC0195324 | 4-Oxo Cyclophosphamide | 27046-19-1 | C7H13Cl2N2O3P |
VC0195343 | Ethyl 3-(acetoxy)crotonate | 29214-62-8 | C8H12O4 |
VC0195336 | 1-Phenyl-3-ethoxy-5-methyl-1H-pyrazole | 300543-31-1 | C12H14N2O |
VC0195368 | Febuxostat Impurity 11 | 31643-49-9 | C8H3N3O2 |
VC0195357 | 2-Amino-3,4,5,6-tetrahydroxyhexanoic acid | 3646-68-2 | C6H13NO6 |
VC0195359 | Glucosamine Sulfate Sodium Chloride | 38899-05-7 | C12H28N2O14SNa2Cl2 |
VC0195364 | Cletoquine | 4298-15-1 | C16H22ClN3O |
VC0195446 | (2-Amino-3,5-dibromophenyl)methanol | 50739-76-9 | C7H7Br2NO |
VC0195449 | 2-Amino-1-(3,4-dihydroxyphenyl)ethanone hydrochloride | 5090-29-9 | C8H9NO3. HCl |
VC0195396 | 2-((4-Chlorophenyl)acetyl)benzoic acid | 53242-76-5 | C15H11ClO3 |
VC0195440 | (1,3-Dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)acetaldehyde | 5614-53-9 | C9H10N4O3 |
VC0195322 | N,N,N',N'-Tetrakis(2-chloroethyl)phosphorodiamidic Chloride | 60106-92-5 | C8H16Cl5N2OP |
VC0195367 | Dimethylheptene Methylamine HCl (Isometheptene HCl) | 6168-86-1 | C9H19N.HCl |
VC0195327 | 24-Tert-butyl-30-(1-hydroxyethyl)-33-(1-hydroxy-2-methylhexyl)-1,4,7,10,12,15,19,25,28-nonamethyl-6,9,18-tris(2-methylpropyl)-3,21-di(propan-2-yl)-1,4,7,10,13,16,19,22,25,28,31-undecazacyclotritriacontane-2,5,8,11,14,17,20,23,26,29,32-undecone | 63556-15-0 | C62H113N11O13 |
VC0195360 | (2R,3R,4R,5S,6R)-3-Amino-6-(hydroxymethyl)oxane-2,4,5-triol;hydrochloride | 66-84-2 | C6H14NO5Cl |
VC0195333 | 5-Methyl-4,4-bis(3-methyl-5-oxo-1-phenyl-4H-pyrazol-4-yl)-2-phenylpyrazol-3-one | 68195-63-1 | C30H26N6O3 |
VC0195363 | Hydroxychloroquine Sulfate | 747-36-4 | C18H28ClN3O5S |
VC0195318 | 3-Demethyl Thiocolchicine | 87424-25-7 | C21H23NO5S |